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Compound of Interest

Compound Name: WKYMVm

Cat. No.: B1630568 Get Quote

Introduction
WKYMVm is a synthetic hexapeptide (Trp-Lys-Tyr-Met-Val-D-Met) that acts as a potent agonist

for formyl peptide receptors (FPRs), particularly FPR1, FPR2, and FPR3.[1][2] These G

protein-coupled receptors are primarily expressed on immune cells and are involved in a

variety of physiological and pathological processes, including inflammation, immune response,

and angiogenesis.[3][4] WKYMVm has been shown to induce chemotaxis, calcium

mobilization, and superoxide production in neutrophils and monocytes. Due to its diverse

biological activities, WKYMVm is a valuable tool in immunological and cancer research, as well

as in studies on wound healing and inflammatory diseases. Proper handling, including

dissolution and storage, is critical to maintain the peptide's stability and ensure experimental

reproducibility.

Physicochemical Properties
Amino Acid Sequence: Trp-Lys-Tyr-Met-Val-D-Met-NH2

Molecular Formula: C₄₁H₆₁N₉O₇S₂

Molecular Weight: 856.11 g/mol

Appearance: Lyophilized white powder
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The following table summarizes the solubility of WKYMVm in various solvents. It is

recommended to test the solubility of a small amount of the peptide before dissolving the entire

sample.

Solvent Reported Solubility Notes

Water 0.60 - 2 mg/mL
The recommended primary

solvent.

DMSO (Dimethyl Sulfoxide) 30 mg/mL

Use for highly hydrophobic

peptides; may be toxic to some

cells.

DMF (Dimethylformamide) 30 mg/mL An alternative organic solvent.

Ethanol 30 mg/mL Can be used as a solvent.

Ethanol:PBS (pH 7.2) (1:4) 0.20 mg/mL
A buffered solution for

biological experiments.

Acetonitrile Soluble
Used in some experimental

preparations.

Protocols
This protocol describes the steps for dissolving the lyophilized WKYMVm peptide to create a

stock solution.

Materials:

WKYMVm peptide (lyophilized powder)

Sterile, distilled water or sterile phosphate-buffered saline (PBS), pH 7.2

Sterile, polypropylene microcentrifuge tubes

Pipettors and sterile, low-retention pipette tips

Vortex mixer
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Optional: Sonicator

Procedure:

Equilibration: Before opening, allow the vial of lyophilized WKYMVm to equilibrate to room

temperature for 15-20 minutes. This prevents condensation from forming inside the vial,

which can degrade the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: Carefully add the desired volume of sterile water or PBS to the vial to

achieve the target concentration (e.g., for a 1 mg/mL stock solution in 1 mL of solvent).

Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not readily

dissolve, sonication for a few seconds may aid in dissolution.

Aliquotting: Once the peptide is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene microcentrifuge tubes. This is crucial to avoid

repeated freeze-thaw cycles, which can lead to peptide degradation.

Proper storage is essential to maintain the integrity and activity of the WKYMVm peptide.

Lyophilized Peptide:

Long-term storage: Store the lyophilized peptide at -20°C or -80°C in a desiccator, protected

from light. Under these conditions, the peptide should be stable for several years.

Short-term storage: Lyophilized peptide can be stored at 4°C for short periods.

Peptide Solutions:

Long-term storage: For long-term storage, aliquots of the stock solution should be stored at

-80°C, where they can be stable for up to 6 months.

Short-term storage: For short-term use, aliquots can be stored at -20°C for up to one month.
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Working solutions: Diluted working solutions can be stored at 4°C for a few days, but it is

recommended to prepare them fresh for each experiment.

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing peptide solutions

can lead to degradation and aggregation.

Light Sensitivity: Protect the peptide, both in solid form and in solution, from direct light.

Oxidation: Peptides containing methionine, like WKYMVm, are susceptible to oxidation. Use

oxygen-free solvents if possible and minimize exposure to air.

WKYMVm Signaling Pathway
WKYMVm exerts its biological effects by binding to Formyl Peptide Receptors (FPRs), which

are G-protein coupled receptors. This binding initiates a cascade of intracellular signaling

events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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